Cas no 1879434-52-2 (Spiro[bicyclo[3.1.0]hexane-2,2'-oxirane]-3'-carboxylic acid, 3'-ethyl-, ethyl ester)

• Product Name: Spiro[bicyclo[3.1.0]hexane-2,2'-oxirane]-3'-carboxylic acid, 3'-ethyl-, ethyl ester
• CAS No: 1879434-52-2
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 5276570
• Update Time: 2025-07-28

Spiro[bicyclo[3.1.0]hexane-2,2'-oxirane]-3'-carboxylic acid, 3'-ethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Spiro[bicyclo[3.1.0]hexane-2,2'-oxirane]-3'-carboxylic acid, 3'-ethyl-, ethyl ester

• Inchi： 1S/C12H18O3/c1-3-11(10(13)14-4-2)12(15-11)6-5-8-7-9(8)12/h8-9H,3-7H2,1-2H3
• InChI Key： SZFOSVUCFURMSW-UHFFFAOYSA-N
• SMILES： C12C(C1)CCC12C(CC)(C(OCC)=O)O1

Additional information on Spiro[bicyclo[3.1.0]hexane-2,2'-oxirane]-3'-carboxylic acid, 3'-ethyl-, ethyl ester

Comprehensive Overview of Spiro[bicyclo[3.1.0]hexane-2,2'-oxirane]-3'-carboxylic acid, 3'-ethyl-, ethyl ester (CAS No. 1879434-52-2)

The compound Spiro[bicyclo[3.1.0]hexane-2,2'-oxirane]-3'-carboxylic acid, 3'-ethyl-, ethyl ester (CAS No. 1879434-52-2) is a highly specialized chemical entity with a unique spirocyclic structure. Its molecular framework combines a bicyclo[3.1.0]hexane core with an oxirane (epoxide) ring, further functionalized with an ethyl ester group. This structural complexity makes it a subject of interest in advanced organic synthesis, pharmaceutical research, and material science. Researchers are increasingly exploring its potential as a building block for novel drug candidates or functional materials, particularly in the context of sustainable chemistry and green synthesis.

In recent years, the demand for structurally diverse and functionally rich compounds like Spiro[bicyclo[3.1.0]hexane-2,2'-oxirane]-3'-carboxylic acid, 3'-ethyl-, ethyl ester has surged, driven by the need for innovative solutions in drug discovery and material design. The compound's spirocyclic architecture is particularly noteworthy, as such motifs are often associated with enhanced metabolic stability and bioavailability in medicinal chemistry. This has led to growing interest in its applications for developing next-generation therapeutics, especially in areas like targeted drug delivery and enzyme inhibition.

From a synthetic perspective, the presence of both the oxirane and ethyl ester functionalities in Spiro[bicyclo[3.1.0]hexane-2,2'-oxirane]-3'-carboxylic acid, 3'-ethyl-, ethyl ester offers multiple avenues for chemical modification. The oxirane ring is highly reactive, enabling ring-opening reactions that can introduce diverse substituents, while the ethyl ester group provides a handle for further derivatization via hydrolysis or transesterification. These features make it a versatile intermediate for constructing complex molecular architectures, aligning with current trends in fragment-based drug design and combinatorial chemistry.

The compound's potential extends beyond pharmaceuticals. In material science, its rigid spirocyclic core could contribute to the development of high-performance polymers or liquid crystals with unique thermal and optical properties. Researchers are also investigating its utility in catalysis, where its sterically constrained environment might influence reaction selectivity. These applications resonate with broader industry trends toward sustainable and efficient chemical processes, a topic frequently searched in academic and industrial forums.

Quality and purity are critical considerations for Spiro[bicyclo[3.1.0]hexane-2,2'-oxirane]-3'-carboxylic acid, 3'-ethyl-, ethyl ester, especially given its use in precision applications. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to characterize the compound, ensuring compliance with rigorous standards. This aligns with the increasing emphasis on quality control in chemical manufacturing, a recurring theme in regulatory discussions and scientific literature.

In summary, Spiro[bicyclo[3.1.0]hexane-2,2'-oxirane]-3'-carboxylic acid, 3'-ethyl-, ethyl ester (CAS No. 1879434-52-2) represents a compelling case study in the intersection of structural complexity and functional versatility. Its potential spans multiple disciplines, from medicinal chemistry to advanced materials, making it a compound of enduring interest in both academic and industrial research. As the scientific community continues to explore its applications, this molecule is poised to play a significant role in addressing contemporary challenges in chemical innovation.